Cas no 18781-42-5 (methyl 2-methylbenzothiophene-6-carboxylate)
18781-42-5 structure
Product Name:methyl 2-methylbenzothiophene-6-carboxylate
CAS No:18781-42-5
MF:C11H10O2S
MW:206.260901927948
CID:865268
PubChem ID:140424
Update Time:2025-04-19
methyl 2-methylbenzothiophene-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-Benzo(B)thiophene-6-carboxylic acid, methyl ester
- methyl 2-methylbenzothiophene-6-carboxylate
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- Inchi: 1S/C11H10O2S/c1-7-5-8-3-4-9(11(12)13-2)6-10(8)14-7/h3-6H,1-2H3
- InChI Key: SOOMPGIQQVXMIO-UHFFFAOYSA-N
- SMILES: S1C(C)=CC2C=CC(C(=O)OC)=CC1=2
Computed Properties
- Exact Mass: 206.04015073g/mol
- Monoisotopic Mass: 206.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.5Ų
methyl 2-methylbenzothiophene-6-carboxylate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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